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Compound of Interest

Compound Name: Chromic acid, potassium zinc salt

Cat. No.: B12672255 Get Quote

This document provides comprehensive safety, handling, and disposal procedures for chromic
acid, potassium zinc salt (also known as potassium zinc chromate). Adherence to these

guidelines is critical for ensuring laboratory safety and regulatory compliance. This substance is

a known human carcinogen and is highly toxic to aquatic life, necessitating meticulous handling

and disposal.[1]

Essential Safety and Handling Information
Immediate and strict adherence to safety protocols is mandatory when working with this

compound.

1. Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense.

Respiratory Protection: Use a NIOSH-approved air-purifying, particulate filter respirator (N95

or better) when working with the powder or if dust generation is possible.[2] All work should

be conducted in a well-ventilated area or under a chemical fume hood.[3][4]

Eye Protection: Wear chemical safety goggles or a face shield to prevent eye exposure.[5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin contact.

[3][5]
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Facilities: An eyewash station and a safety shower must be readily accessible in any area

where this chemical is handled.[5]

2. Handling and Storage:

Avoid the formation of dust during handling.[5]

Store containers in a cool, dry, and well-ventilated place, ensuring they are tightly closed.[3]

[5]

Keep the substance isolated from incompatible materials such as strong reducing agents,

combustibles, and organic materials.[5]

Wash hands and exposed skin thoroughly after handling.[5]

3. Emergency First Aid:

Skin Contact: Immediately flush the affected skin with large amounts of water while removing

all contaminated clothing. Wash the area thoroughly with soap and water for at least 15-20

minutes and seek immediate medical attention.[1][6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air at once. If breathing has stopped, perform artificial

respiration. Seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[6]

Spill Response Protocol
In the event of a spill, prompt and correct action is crucial to mitigate exposure and

environmental contamination.

Small Spills:

Evacuate all non-essential personnel from the area.[2]
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Wearing full PPE, dampen the spilled solid material with 5% acetic acid.[6]

Carefully transfer the dampened material to a suitable, labeled, and closed container for

hazardous waste.[6]

Use absorbent paper dampened with 5% acetic acid to clean up any remaining residue.[6]

Seal the contaminated absorbent paper and any contaminated clothing in a vapor-tight

plastic bag for disposal as hazardous waste.[6]

Wash the spill area with the 5% acetic acid solution, followed by a thorough cleaning with

soap and water.[6]

Large Spills:

Evacuate personnel immediately and secure the area to prevent entry.[2]

If possible and safe to do so, prevent the spill from entering drains or public waterways.[3]

Moisten the spilled material or use a HEPA-filter vacuum to minimize dust generation

during cleanup.[2]

Collect the material into an appropriate, clearly labeled container for disposal as

hazardous waste.[1][2]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste contractor for final cleanup and disposal.

Disposal Procedures
Chromic acid, potassium zinc salt is classified as a hazardous waste and must be disposed

of following strict regulatory guidelines. The U.S. EPA designates waste containing this

compound with the hazardous waste number D007 (for chromium).[1][7] Never dispose of this

chemical down the drain or in the regular trash.[4]

Pathway 1: Direct Disposal (Recommended)
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Due to the highly toxic and reactive nature of hexavalent chromium compounds, the most

recommended and safest disposal method is through a certified hazardous waste management

program.[8]

Collection: Collect all waste material (solid chemical, contaminated PPE, and cleanup

materials) in a dedicated, leak-proof, and clearly labeled hazardous waste container.[4] Do

not use metal containers or caps.[4]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

("Chromic acid, potassium zinc salt"), and the associated hazards (Toxic, Carcinogen,

Environmental Hazard).

Storage: Store the sealed container in a designated satellite accumulation area, away from

incompatible materials.

Pickup: Arrange for pickup and disposal through your institution's EHS department or a

licensed hazardous waste disposal contractor.

Pathway 2: Chemical Treatment (Advanced Users Only)

Chemical reduction of the highly toxic hexavalent chromium (Cr(VI)) to the more stable and

less toxic trivalent chromium (Cr(III)) can be performed. This procedure should only be

attempted by trained professionals with appropriate safety measures in place, including a

chemical fume hood and full PPE.[4]

Experimental Protocol: Reduction and Neutralization of Hexavalent Chromium Waste[4]

Preparation: Conduct the entire procedure in a chemical fume hood. Place a stir bar in a

beaker that is at least five times the volume of the waste to be treated.

Dilution: Slowly add 100 mL of the chromic acid waste solution to an equal amount of water

in the beaker on a magnetic stir plate.

pH Adjustment: Test the pH of the diluted solution. The target pH is 1.0.

If the pH is greater than 1.0, slowly add sulfuric acid until a pH of 1.0 is reached.
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If the pH is less than 1.0, gradually add small amounts of sodium carbonate to raise the

pH to 1.0.

Reduction: While stirring, slowly add sodium thiosulfate to the acidic solution. Continue

adding until the solution's color changes, indicating the reduction of Cr(VI) to Cr(III).

Neutralization: Slowly add 15 grams of sodium carbonate to neutralize the solution. Continue

stirring for an additional 15 minutes after the solution is neutral.

Precipitation: Allow the mixture to sit overnight. This will enable the trivalent chromium

hydroxide to precipitate out of the solution.

Filtration: Filter the mixture to separate the chromium hydroxide precipitate.

Final Disposal: The resulting precipitate must still be disposed of as hazardous waste in

compliance with all local, state, and federal regulations.[4] Collect it in a labeled, sealed

container for pickup by a hazardous waste contractor.

Quantitative Data Summary
Parameter Value/Guideline Source

EPA Hazardous Waste

Number
D007 (Chromium) [1][7]

EPA Regulatory Level 5.0 mg/L [1]

OSHA Permissible Exposure

Limit (PEL)

0.005 mg/m³ (8-hour TWA for

Cr(VI))
[2]

NIOSH Recommended

Exposure Limit (REL)

0.001 mg/m³ (10-hour TWA for

Cr(VI))
[2]

Solubility in Water 0.5 - 1.5 g/L (at 20°C) [7]

pH for Chemical Treatment Adjust to 1.0 before reduction [4]

Spill Neutralizing Agent 5% Acetic Acid [6]
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Caption: Disposal workflow for chromic acid, potassium zinc salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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